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Compound of Interest

Compound Name: CALCIUM SILICON

Cat. No.: B1173369

Technical Support Center: Calcium Silicon
Performance

This technical support center provides troubleshooting guidance and answers to frequently
asked questions regarding the effect of initial oxygen content on the performance of calcium
silicon (CaSi) in metallurgical processes.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of calcium silicon (CaSi) in our experiments?

Al: Calcium silicon is a ferroalloy primarily used in steelmaking as a deoxidizer, desulfurizer,
and inclusion modifier.[1][2] Its main functions are:

» Deoxidation: Calcium and silicon have a high affinity for oxygen and react to form stable
oxides (CaO and SiOz), which can be removed as slag, effectively reducing the dissolved
oxygen content in the molten metal.[1][3][4]

o Desulfurization: Calcium reacts with sulfur to form calcium sulfide (CaS), which can be
removed into the slag, thus lowering the sulfur content and improving the steel's mechanical
properties.[1][3]

« Inclusion Modification: A critical function is to modify the shape and composition of non-
metallic inclusions. For instance, in aluminum-killed steels, CaSi treatment transforms solid,
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harmful alumina (Al20s) inclusions into liquid calcium aluminates (CaO-Al20s3) with lower
melting points.[5][6] This change is crucial for preventing nozzle clogging during continuous
casting and improving the final product's quality.[6][7][8]

Q2: How does the initial total oxygen content ([O]) in the molten steel affect the efficiency of
CaSi treatment?

A2: The initial oxygen content is a critical factor that significantly influences the performance of
CaSi.

» High Initial [O]: A higher initial dissolved oxygen content can increase the calcium yield
because it promotes the formation of CaO inclusions.[5] However, it also means more
calcium is consumed for deoxidation, potentially leaving insufficient calcium for the crucial
tasks of sulfide shape control and modification of alumina inclusions. This can lead to the
formation of undesirable solid inclusions.

» Low Initial [O]: If the initial oxygen content is too low, the deoxidation reactions may be
limited, potentially reducing the effectiveness of impurity removal.[9] Proper control and
achieving a target oxygen level before CaSi addition is essential.

o Reoxidation: An increase in oxygen content after CaSi treatment (reoxidation), especially in
the tundish, can reverse the modification of inclusions.[10] For example, liquid calcium
aluminates can be converted back into solid, alumina-rich inclusions, which negatively
impacts steel cleanliness and can cause blockages.[10]

Q3: We've added CaSi, but are still experiencing nozzle clogging. What could be the cause
related to oxygen content?

A3: Nozzle clogging after CaSi treatment, despite its purpose to prevent it, can occur for
several reasons related to oxygen and other elements:

e Incomplete Inclusion Modification: If the initial oxygen content is too high, a significant
portion of the added calcium is consumed in deoxidation, leaving an insufficient amount to
fully modify the solid Al20s inclusions into liquid calcium aluminates.[5][6]

e Formation of Solid Calcium Sulfide (CaS): Calcium has a higher affinity for oxygen than for
sulfur.[6][11] If the oxygen activity is not sufficiently lowered before the calcium reacts with
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sulfur, or if the sulfur content is high, solid CaS can form, which can also contribute to nozzle
clogging.[6]

o Reoxidation: The most common cause is reoxidation during transfer or in the tundish.[10]
Exposure of the treated molten steel to air can increase the oxygen content, leading to the
re-formation of solid alumina or spinel-type inclusions from the previously modified liquid
calcium aluminates.[10][12] This is often observed during caster startup or ladle exchanges.

Q4: What is the relationship between the initial oxygen content, calcium addition, and the type
of inclusions formed?

A4: The ratio of total calcium to total oxygen (T.Ca/T.O) is a key parameter that dictates the
sequence and type of inclusion modification.

« Initially, added calcium reacts with oxygen and modifies existing Al2Os inclusions into a
series of calcium aluminates with progressively higher CaO content. The goal is to reach a
liquid phase like 12Ca0O-7Al20s.[5][13]

e As the T.Ca/T.O ratio increases, CaO content in the inclusions rises.

« If the T.Ca/T.O ratio becomes too high (e.g., above 1.2 in one study), excess calcium begins
to react with sulfur to form CasS, especially after the available oxygen is consumed.

» Variable initial oxygen contents significantly influence this pathway. A high initial oxygen level
requires a larger calcium addition to achieve the desired liquid inclusion window, increasing
the risk of forming other solid phases if not precisely controlled.

Troubleshooting Guide
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Issue Encountered

Potential Cause Related to
Oxygen

Recommended Action

Poor Calcium Yield

High initial oxygen content
consumes calcium through the
formation of CaO.[5]

Ensure effective deoxidation
with other agents (e.g., Al, Si-
Mn) to lower the oxygen
content to an optimal level
before CaSi addition.

Persistent Nozzle Clogging

1. Incomplete modification of
Al203 due to high initial [O].
[6]2. Reoxidation in the tundish

re-forms solid inclusions.[10]

1. Optimize pre-deoxidation
practice.2. Protect the steel
stream from air exposure
between the ladle and tundish;
use high-basicity, protective
tundish fluxes.[12]

Presence of Unwanted Solid

Inclusions (e.g., CaS)

Oxygen content was not
sufficiently low before Ca and
S reacted, or sulfur content is
too high.[6][11]

Lower the oxygen activity as
much as possible before CaSi
treatment. The oxygen activity
in liquid steel at 1873 K should
be about 19 times lower than
sulfur activity to prevent CaS

formation.[11]

Increased Size and Density of

Inclusions

High initial oxygen content
leads to the formation of more
and larger oxide inclusions
during the initial deoxidation
phase.[14][15][16]

Control and minimize the initial
oxygen content before adding
deoxidizers to limit the
nucleation and growth of large

inclusions.

Data Presentation

Table 1: Typical Composition of Calcium Silicon Alloys
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Component Content Range (%)
Calcium (Ca) 28 - 32%

Silicon (Si) 55 - 63%

Aluminum (Al) <3%

Iron (Fe) ~2.5%

Source: Data compiled from multiple sources

describing common CasSi grades.[1][17]

Table 2: Effect of Initial Oxygen Content on Inclusion Characteristics (Si-Mn Deoxidation Study)
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o Final Total Final Average Final Inclusion
Initial Oxygen . ) .
Case Oxygen Inclusion Size Density
Content (ppm) .
Content (ppm) (pm) (particles/Imm?)
1 Low ~35 1-25 2.6
2 Medium ~35 4 -
3 High (~800) ~35 6 43.07

Note: This data
is from a silicon-
manganese
deoxidation
study, which
often precedes
CaSi treatment.
It demonstrates
that while the
final total oxygen
can be
controlled, a
higher initial
oxygen content
results in larger
and more
numerous
silicate
inclusions.[14]
[15][16][18]

Table 3: Time Required for Alumina Inclusion Modification Steps at 1873 K
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Modification Step Time Required (seconds)
Al203 - CAs 4.5

CAes - CAz 16

CAz2 - CA 116

CA - C12A7 (liquid) 601

C12A7 - Cs3A 449

Source: Based on a kinetic model for a 1.5 pm
inclusion with 0.0025% Ca content, showing that
transforming inclusions to the desired liquid

state is the most time-consuming step.[13]

Experimental Protocols

Methodology for Evaluating the Effect of Initial Oxygen on CaSi Performance

This protocol describes a generalized workflow for laboratory-scale experiments to investigate
the impact of initial oxygen content on the efficacy of calcium silicon treatment in molten steel.

» Material Preparation:

o Prepare a base heat of ingot iron or steel of a specific composition in a magnesia crucible

within a vacuum induction furnace.

o Prepare precisely weighed amounts of deoxidizers (e.g., high-purity aluminum,
ferrosilicon, electrolytic manganese) and calcium silicon (typically as a cored wire or
powder).[17]

e Melting and Oxygen Control:

o Melt the base charge under an inert argon atmosphere to minimize uncontrolled oxidation.
[17]

o Control and vary the initial dissolved oxygen content. This can be achieved by:
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» Adding a controlled amount of an oxidizing agent (e.g., iron oxide).

» Controlling the carbon content, as the C-O reaction influences the equilibrium oxygen
level.[17]

Deoxidation and Sampling (Baseline):

o Add primary deoxidizers such as silicon and manganese. In experiments involving
aluminum-killed steel, add a controlled amount of aluminum.

o Take a baseline sample (e.g., using a quartz tube) to measure the initial oxygen content
and analyze the inclusion population before CaSi treatment.

Calcium Silicon Treatment:

o Introduce the CaSi alloy into the molten steel. For laboratory settings, this can be done by
plunging a basket containing the alloy or feeding a small-diameter cored wire. The wire
feeding method is often preferred as it protects the calcium from immediate vaporization
and reaction with the atmosphere.[19]

o Begin timing immediately upon addition.
Post-Treatment Sampling:

o Take samples at timed intervals (e.g., 1, 5, 10, and 20 minutes) after the CaSi addition to
track the evolution of dissolved oxygen and inclusions over time.[17]

Sample Analysis:

o Oxygen Content: Analyze samples for total oxygen content using an inert gas fusion
analyzer.

o Inclusion Analysis: Prepare metallographic samples for analysis. Use a scanning electron
microscope (SEM) equipped with energy-dispersive X-ray spectroscopy (EDS) to
determine the morphology, size, quantity, and chemical composition of the non-metallic
inclusions.[18] Automated inclusion analysis software can be used for quantitative
assessment over a large area.[10]
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Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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